Cas no 1366307-43-8 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid
• CAS No: 1366307-43-8
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 6416428
• PubChem ID: 165962261
• Update Time: 2025-05-24

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2,3,4-trifluoro-, (βS)-
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,3,4-trifluorophenyl)propanoic acid
• 1366307-43-8
• EN300-1162769

• Inchi： 1S/C14H16F3NO4/c1-14(2,3)22-13(21)18-9(6-10(19)20)7-4-5-8(15)12(17)11(7)16/h4-5,9H,6H2,1-3H3,(H,18,21)(H,19,20)/t9-/m0/s1
• InChI Key： HVSGQIKAWJYFEL-VIFPVBQESA-N
• SMILES： C1([C@@H](NC(OC(C)(C)C)=O)CC(O)=O)=CC=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±45.0 °C(Predicted)
• pka: 4.23±0.10(Predicted)

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic Acid (CAS No. 1366307-43-8)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 1366307-43-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a trifluorophenyl group and a protected amino group, make it a valuable building block for drug development.

The molecular structure of this compound consists of a propanoic acid backbone, which is modified by the introduction of a stereogenic center at the third carbon position. This stereochemistry, specifically the (3S) configuration, is crucial for its biological activity and has been extensively studied in recent years. The trifluorophenyl group at the second carbon position adds electronic and steric effects that influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The trifluorophenyl group in (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid contributes to these properties, making it an attractive scaffold for medicinal chemists. This compound has been explored in various research avenues, including the development of novel antiviral and anticancer agents.

The tert-butoxy carbonyl (Boc) protecting group on the amino function provides stability during synthetic transformations while allowing for selective deprotection under mild conditions. This feature is particularly useful in multi-step syntheses where protecting group strategies are essential for achieving high yields and purity. The Boc group also facilitates the introduction of this intermediate into more complex molecules without interfering with other functional groups.

Current research in this area has focused on leveraging the structural versatility of such intermediates to develop new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes implicated in inflammatory diseases. The trifluorophenyl moiety has been found to enhance binding interactions with these enzymes, leading to improved efficacy compared to non-fluorinated analogs.

Additionally, the stereochemical purity of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid is critical for its biological activity. Enantioselective synthesis methods have been developed to produce this compound with high enantiomeric excess (ee), ensuring that its biological effects are maximized while minimizing potential side effects from racemic impurities. These methods often involve asymmetric catalysis or chiral auxiliaries that facilitate the formation of the desired stereoisomer.

In clinical trials and preclinical studies, compounds derived from this intermediate have shown encouraging results in models of neurological disorders and cancer. The ability to fine-tune the structure of these molecules by modifying substituents on the propanoic acid backbone or introducing additional functional groups has allowed researchers to optimize their pharmacokinetic properties and target specificity. This flexibility underscores the importance of having well-characterized intermediates like CAS No. 1366307-43-8 in drug discovery pipelines.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include functional group transformations such as halogenation, nucleophilic substitution, and protection-deprotection strategies. Advanced synthetic techniques like cross-coupling reactions and transition metal catalysis have been employed to construct the complex framework efficiently. These synthetic routes have been optimized to ensure scalability and cost-effectiveness for industrial applications.

Analytical characterization of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,3,4-trifluorophenyl)propanoic acid is crucial for quality control and understanding its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical methods are essential for confirming the identity and integrity of the compound before it is used in further research or clinical applications.

Future directions in research involving this compound include exploring its potential as a lead molecule for drug development or as a tool compound in biochemical studies. The versatility of its structure allows for modifications that could lead to novel therapeutics targeting a wide range of diseases. Additionally, computational modeling techniques are being used to predict how different structural variations might affect biological activity, accelerating the discovery process.